Cas no 6067-20-5 (3-(3-methoxyphenyl)-1-(pyridin-4-ylcarbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol)

• Product Name: 3-(3-methoxyphenyl)-1-(pyridin-4-ylcarbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
• CAS No: 6067-20-5
• MF: C₁₇H₁₄F₃N₃O₃
• MW: 365.306574344635
• CID: 1620771
• PubChem ID: 3147105
• Update Time: 2025-04-21

3-(3-methoxyphenyl)-1-(pyridin-4-ylcarbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-(pyridin-4-ylcarbonyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
• [5-hydroxy-3-(3-methoxyphenyl)-5-(trifluoromethyl)-4H-pyrazol-1-yl]-pyridin-4-ylmethanone
• [5-Hydroxy-3-(3-methoxyphenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl](pyridin-4-yl)methanone
• CBMicro_048911
• EU-0012499
• 6067-20-5
• BIM-0048840.P001
• AKOS021999929
• 3-(3-METHOXYPHENYL)-1-(PYRIDINE-4-CARBONYL)-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-5-OL
• AKOS000550396
• DTXSID10389853

• Inchi： 1S/C17H14F3N3O3/c1-26-13-4-2-3-12(9-13)14-10-16(25,17(18,19)20)23(22-14)15(24)11-5-7-21-8-6-11/h2-9,25H,10H2,1H3
• InChI Key： KMPFBRCJZBJHMV-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C2C=CC=C(C=2)OC)=NN1C(C1C=CN=CC=1)=O)O)(F)F

Computed Properties

• Exact Mass: 365.09882
• Monoisotopic Mass: 365.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 490.7°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.581
• PSA: 75.02